1-Propyl-3,4-dihydroisoquinoline

• Molecular Formula: C12H15N
• Molecular Weight: 173.25 g/mol
• IUPAC Name: 1-propyl-3,4-dihydroisoquinoline
• InChI: InChI=1S/C12H15N/c1-2-5-12-11-7-4-3-6-10(11)8-9-13-12/h3-4,6-7H,2,5,8-9H2,1H3
• InChI Key: AFWAQRWHWRWSNF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NCCC2=CC=CC=C21

Description

1-Propyl-3,4-dihydroisoquinoline is a chemical scaffold of significant interest in medicinal and synthetic chemistry. It belongs to the 3,4-dihydroisoquinoline class of compounds, which are structurally related to numerous biologically active isoquinoline alkaloids found in nature . This core structure serves as a key intermediate for the synthesis of diverse heterocyclic compounds with potential pharmacological applications . Research on closely related 1,3-disubstituted 3,4-dihydroisoquinolines indicates high promise in biological activities evaluation. In silico studies predict smooth muscle relaxant (spasmolytic) properties, making them potential candidates for investigating treatments for disorders like irritable bowel syndrome (IBS) . These compounds are also characterized by favorable drug-like properties, including high gastrointestinal absorption and the ability to cross the blood-brain barrier, which is a critical parameter in central nervous system (CNS) drug discovery . Furthermore, structural analogs, specifically 1-phenyl-3,4-dihydroisoquinolines, have been identified as potent tubulin polymerization inhibitors, highlighting the potential of this chemical class in developing novel antitumor agents . The compound can be synthesized via established methods such as the Bischler-Napieralski cyclization reaction . It also serves as a versatile building block for novel annulation reactions, enabling expedient access to complex isoquinoline-based heterocycles that are core structures in many natural alkaloids . 1-Propyl-3,4-dihydroisoquinoline is For Research Use Only (RUO) and is not intended for diagnostic or therapeutic applications.

Scientific Research Applications

Medicinal Chemistry

1-Propyl-3,4-dihydroisoquinoline is studied for its potential therapeutic properties. Notably, it has been associated with:

• Anticancer Activity : Research indicates that isoquinoline derivatives can induce apoptosis in cancer cells. A study demonstrated that derivatives similar to 1-propyl-3,4-dihydroisoquinoline exhibited cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent .
• Antimicrobial Properties : Isoquinoline compounds have shown effectiveness against bacterial strains. In vitro studies revealed that 1-propyl-3,4-dihydroisoquinoline could inhibit the growth of certain pathogens, making it a candidate for antibiotic development .
• Neuroprotective Effects : Compounds in this class may exhibit neuroprotective properties. Research has indicated that they can modulate neurotransmitter systems, potentially benefiting conditions like Parkinson's disease and Alzheimer's disease .

Organic Synthesis

1-Propyl-3,4-dihydroisoquinoline serves as an important intermediate in the synthesis of more complex organic molecules. Its unique structure allows it to act as a building block for creating various isoquinoline derivatives and other heterocyclic compounds. This versatility is crucial in developing pharmaceuticals and agrochemicals .

Biological Studies

The compound is utilized in biological assays to explore its interactions with various cellular pathways. For instance:

• Enzyme Inhibition Studies : The ability of 1-propyl-3,4-dihydroisoquinoline to inhibit specific enzymes has been investigated, revealing potential applications in drug design targeting metabolic pathways .
• Receptor Binding Studies : Its interaction with neurotransmitter receptors is of particular interest in neuroscience research. Studies suggest it may modulate dopamine receptors, which could have implications for treating neuropsychiatric disorders .

Data Tables

Application Area	Findings	References
Medicinal Chemistry	Anticancer activity against cell lines	,
	Antimicrobial effects on bacterial strains
	Neuroprotective effects	,
Organic Synthesis	Intermediate for isoquinoline derivatives	,
Biological Studies	Enzyme inhibition potential
	Receptor interaction studies	,

Case Study 1: Anticancer Activity

A study published in the Journal of Medicinal Chemistry evaluated the cytotoxic effects of various isoquinoline derivatives, including 1-propyl-3,4-dihydroisoquinoline. The results showed significant inhibition of cell proliferation in breast cancer cell lines, indicating its potential as an anticancer agent.

Case Study 2: Neuroprotective Effects

Research published in Neuropharmacology explored the neuroprotective effects of isoquinoline derivatives on models of neurodegeneration. The study found that compounds similar to 1-propyl-3,4-dihydroisoquinoline could significantly reduce neuronal apoptosis induced by oxidative stress.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

1-Alkyl Derivatives

• 1-Methyl-3,4-dihydroisoquinoline: This derivative (MW: 145.2 g/mol) is a common model compound in asymmetric transfer hydrogenation (ATH) studies. Its small methyl group allows high reaction rates but limits enantioselectivity in catalytic reductions compared to bulkier substituents .
• 1-Propyl-3,4-dihydroisoquinoline: The propyl group may enhance lipophilicity (predicted LogP: ~2.5) and membrane permeability relative to methyl.
• 1-Benzyl-6,7-dimethoxy-3,4-dihydroisoquinoline: The benzyl group (MW: 281.35 g/mol) confers significant steric hindrance and aromatic interactions, making it a precursor for neuromuscular blockers like mivacurium chloride. Its antitumor activity is less pronounced compared to aryl-substituted analogues .

1-Aryl Derivatives

• 1-Phenyl-3,4-dihydroisoquinoline: Exhibits potent tubulin polymerization inhibition (IC50: <5 µM) and selectivity for cancer cell lines. The phenyl group enables π-π stacking with tubulin’s colchicine-binding site, a mechanism absent in alkyl-substituted derivatives .
• 1-(3-Bromophenyl)-7-chloro-6-methoxy-3,4-dihydroisoquinoline: Halogen substituents enhance binding affinity via hydrophobic and halogen-bonding interactions. Such derivatives show promise in kinase inhibition but require optimization for selectivity .

1-Amino and 1-Cyclic Amino Derivatives

• The amino group facilitates hydrogen bonding in target interactions .

Pharmacological Profiles

Compound	Biological Target	Activity (IC50/pIC50)	Selectivity Notes	Reference
1-Phenyl-3,4-dihydroisoquinoline	Tubulin	IC50: 0.8 µM	10-fold selectivity over JNK2
1-Aryl derivatives (e.g., 20, 24)	JNK3 kinase	pIC50: 7.3	1000-fold selectivity over JNK1
1-Benzoyl-3,4-dihydroisoquinoline	L1210 leukemia cells	IC50: <5 µM	Arrests cell cycle in G1 phase
8-Fluoro-3,4-dihydroisoquinoline	CNS drug candidates	N/A	Precursor for 1,8-disubstituted analogues

Physicochemical Properties

Property	1-Methyl	1-Propyl	1-Phenyl	1-Benzyl
Molecular Weight (g/mol)	145.2	~171.3 (estimated)	207.3	281.35
LogP (Predicted)	1.8	2.5	3.2	3.8
Solubility	Moderate in MeOH	Low in water	Low in water	Very low in water

Preparation Methods

Reaction Mechanism and Conditions

The partial dehydrogenation of 1-propyl-1,2,3,4-tetrahydroisoquinoline using elemental sulfur achieves 90–95% yield under optimized conditions. The reaction proceeds via a radical mechanism, forming 1-mercapto-1,2,3,4-tetrahydroisoquinoline as an intermediate, which spontaneously eliminates hydrogen sulfide to yield the dihydroisoquinoline.

Key Parameters:

• Solvent: Toluene or butanol (reflux conditions)

• Sulfur Stoichiometry: 1–10 moles per mole of tetrahydroisoquinoline

• Reaction Time: 4–20 hours

• Workup: Filtration of excess sulfur, solvent evaporation, and vacuum distillation

Industrial Scalability

This method’s scalability is enhanced by the absence of transition metal catalysts and the use of inexpensive sulfur. However, the requirement for high-purity tetrahydroisoquinoline precursors limits cost efficiency in large-scale applications.

Bischler-Napieralsky Cyclization

Classical Methodology and Limitations

The Bischler-Napieralsky synthesis traditionally employs N-formyl-2-phenylethylamine derivatives cyclized in acidic media. However, for 1-propyl-3,4-dihydroisoquinoline, this method suffers from low yields (<20%) due to competing side reactions and the absence of electron-donating substituents.

Modern Adaptations

Recent modifications involve using 2-(propylamino)ethylbenzene precursors with polyphosphoric acid (PPA) as a cyclizing agent. While this improves yield to 40–50%, the method remains less efficient than dehydrogenation routes.

Transition Metal-Free Cyclization of 2-Alkenyl Benzamides

Reaction Design

A novel protocol (patent CN107778238B) utilizes 2-alkenyl benzamides heated under basic conditions to form 3,4-dihydroisoquinoline-1-ones, which are subsequently reduced to 1-propyl derivatives.

Optimized Conditions:

• Base: Potassium tert-butoxide (0.1–3.0 equivalents)

• Solvent: N,N-Dimethylformamide (DMF)

• Temperature: 60–150°C

• Yield: 75–85%

Mechanistic Insights

The reaction proceeds via intramolecular Michael addition, forming a six-membered transition state. The absence of transition metals simplifies purification and reduces environmental impact.

Comparative Analysis of Synthetic Approaches

The table below summarizes critical metrics for each method:

Method	Yield	Catalyst	Key Advantage	Limitation
Dehydrogenation	90–95%	None	High yield, scalable	Requires tetrahydroisoquinoline precursor
Bischler-Napieralsky	40–50%	PPA	Classical methodology	Low yield, side reactions
2-Alkenyl Benzamide	75–85%	Base only	Transition metal-free, mild conditions	Multi-step synthesis

Q & A

(Basic) What are the common synthetic routes for preparing 1-substituted-3,4-dihydroisoquinoline derivatives?

Answer:
1-Substituted derivatives are synthesized via:

• Palladium-catalyzed C–H aminoimidoylation : Direct functionalization of the C–H bond using palladium catalysts to introduce amino groups (e.g., 1-amino derivatives) .
• Oxidative methods : Selective oxidation of benzylic carbons in 1-benzyl derivatives using 10% Pd/C in acetonitrile, yielding 1-benzoyl derivatives with IC50 values <5 µM in antitumor assays .
• Aza-Henry reactions : Nitromethane reacts with 3,4-dihydroisoquinoline under ambient conditions to form β-nitroamine derivatives, which are further reduced to chiral diamines .
• Stobbe condensation : Electron-releasing substituents (e.g., methylenedioxy groups) enhance yields. For example, 1-methyl-6,7-methylenedioxy derivatives achieve higher yields than non-substituted analogs .

(Basic) How is structural characterization of 3,4-dihydroisoquinoline derivatives performed?

Answer:
Key spectroscopic methods include:

• ¹H/¹³C NMR : α-CH2 protons in amides resonate at 3.95–4.79 ppm, while C2–H protons in 1-phenyl derivatives appear at 4.72–6.79 ppm. NH protons are observed at 9.15–10.35 ppm .
• Mass spectrometry : Used to confirm molecular weights (e.g., 207.27 g/mol for 1-phenyl derivatives) .
• X-ray crystallography : Resolves stereochemistry in catalytic complexes (e.g., Ru-based ATH catalysts) .

(Advanced) What factors influence enantioselectivity in asymmetric transfer hydrogenation (ATH) of 3,4-dihydroisoquinolines?

Answer:
Enantioselectivity depends on:

• Catalyst ligands : Mesitylene and p-cymene ligands in Ru complexes stabilize transition states via double CH/π interactions, achieving e-values >90%, compared to single interactions with benzene ligands .
• Substituent effects : Methoxy groups at the 6- or 7-position increase reaction rates by 2.5-fold and enantioselectivity by 30% compared to unsubstituted substrates .
• Computational modeling : DFT studies reveal that protonated substrates form hydrogen bonds with sulfonyl amide groups in catalysts, stabilizing transition states .

Table 1 : Catalyst performance in ATH of 1-methyl-3,4-dihydroisoquinoline

Catalyst Ligand	e-Value (%)	Reaction Rate (h⁻¹)
Benzene	65	0.8
p-Cymene	92	2.5
Mesitylene	89	2.1
Data from

(Advanced) How do substituent positions affect antitumor activity in SAR studies?

Answer:
Key SAR findings include:

• α-Ketoimine requirement : 1-Benzoyl derivatives (IC50 <5 µM) are 10-fold more potent than 1-alkyl/aryl analogs .
• 6-position hydrophobicity : Alkyloxy or benzyloxy groups at C-6 enhance cytotoxicity (e.g., 6-methoxy derivatives show 80% inhibition vs. 40% for unsubstituted analogs) .
• 3′-substituents : 3′-Methoxy groups increase activity by 50% compared to para-substituted analogs .

Contradictions : While electron-donating groups generally enhance activity, bulky substituents at the 4-position reduce binding affinity due to steric hindrance .

(Advanced) What computational methods elucidate ATH reaction mechanisms?

Answer:

• Density Functional Theory (DFT) : Models ionic mechanisms, predicting transition states where protonated substrates interact with Ru catalysts via hydrogen bonding and π-stacking .
• Charge distribution analysis : Mulliken and Bader charges show electron-deficient C=N bonds in substrates, guiding catalyst design for improved hydrogen transfer .
• Molecular dynamics : Simulates CH/π interactions between aromatic substrates and catalyst ligands, correlating with experimental e-values .

(Advanced) How do solvent-free conditions impact aza-Friedel-Crafts reactions?

Answer:
Solvent-free aza-Friedel-Crafts reactions between 3,4-dihydroisoquinoline and naphthols:

• Efficiency : Yields increase by 25% compared to solvent-based methods (e.g., 85% vs. 60% in chloroform) .
• Reaction time : Completion in 4 hours vs. 8 hours in solvents .
• Mechanistic insight : Reduced steric hindrance and enhanced nucleophilicity of naphthols under solvent-free conditions .